Cas no 2171702-23-9 (3-amino-3-(1-hydroxycyclopentyl)-1lambda6-thiane-1,1-dione)

• Product Name: 3-amino-3-(1-hydroxycyclopentyl)-1lambda6-thiane-1,1-dione
• CAS No: 2171702-23-9
• MF: C₁₀H₁₉NO₃S
• MW: 233.327761888504
• CID: 6358173
• PubChem ID: 165588088
• Update Time: 2025-10-22

3-amino-3-(1-hydroxycyclopentyl)-1lambda6-thiane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(1-hydroxycyclopentyl)-1lambda6-thiane-1,1-dione
• 2171702-23-9
• EN300-1644384

• Inchi： 1S/C10H19NO3S/c11-9(10(12)5-1-2-6-10)4-3-7-15(13,14)8-9/h12H,1-8,11H2
• InChI Key： UGXDYRSMBMQOFJ-UHFFFAOYSA-N
• SMILES： S1(CCCC(C1)(C1(CCCC1)O)N)(=O)=O

Computed Properties

• Exact Mass: 233.10856464g/mol
• Monoisotopic Mass: 233.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 88.8Ų

Additional information on 3-amino-3-(1-hydroxycyclopentyl)-1lambda6-thiane-1,1-dione

Comprehensive Overview of 3-amino-3-(1-hydroxycyclopentyl)-1lambda6-thiane-1,1-dione (CAS No. 2171702-23-9)

The compound 3-amino-3-(1-hydroxycyclopentyl)-1lambda6-thiane-1,1-dione (CAS No. 2171702-23-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This sulfur-containing heterocyclic compound features a unique structural framework combining a cyclopentyl moiety with a thiane-1,1-dione core, making it a valuable intermediate in drug discovery. Its amino and hydroxy functional groups enhance its reactivity, enabling diverse synthetic applications.

Recent trends in medicinal chemistry highlight the growing demand for novel sulfur-containing heterocycles, particularly those with potential bioactivity. Researchers are actively investigating 3-amino-3-(1-hydroxycyclopentyl)-1lambda6-thiane-1,1-dione as a building block for developing enzyme inhibitors and receptor modulators. The compound's structural similarity to biologically active molecules has positioned it as a promising candidate for addressing unmet medical needs in areas such as metabolic disorders and neurological conditions.

The physicochemical properties of CAS 2171702-23-9 contribute to its versatility in chemical synthesis. With moderate water solubility and stability under physiological conditions, this compound demonstrates excellent compatibility with various reaction conditions. Analytical techniques including HPLC, NMR, and mass spectrometry have been employed to characterize its purity and confirm its molecular structure, ensuring reliable performance in research applications.

In the context of green chemistry initiatives, 3-amino-3-(1-hydroxycyclopentyl)-1lambda6-thiane-1,1-dione has emerged as an environmentally friendly alternative to traditional synthetic intermediates. Its efficient synthesis route minimizes waste generation and reduces the need for hazardous reagents, aligning with the pharmaceutical industry's sustainability goals. This aspect has become particularly relevant as regulatory agencies worldwide implement stricter environmental standards for chemical manufacturing.

The commercial availability of 2171702-23-9 through specialized chemical suppliers has facilitated its adoption across academic and industrial laboratories. Current market analysis indicates steady growth in demand for this compound, driven by expanding research into novel therapeutic agents. Pricing trends reflect its status as a high-value specialty chemical, with purity grades ranging from 95% to 99% available for different research applications.

From a molecular design perspective, the thiane-1,1-dione scaffold in 3-amino-3-(1-hydroxycyclopentyl)-1lambda6-thiane-1,1-dione offers unique opportunities for structure-activity relationship studies. Medicinal chemists are exploring modifications to this core structure to optimize pharmacological properties while maintaining favorable drug-like characteristics. These investigations frequently appear in recent patent literature, underscoring the compound's potential in intellectual property development.

Quality control protocols for CAS 2171702-23-9 emphasize rigorous analytical verification to ensure batch-to-batch consistency. Advanced characterization methods have been developed to detect and quantify potential impurities, meeting the stringent requirements of preclinical research. These quality assurance measures have become increasingly important as regulatory standards for research compounds continue to evolve worldwide.

The stability profile of 3-amino-3-(1-hydroxycyclopentyl)-1lambda6-thiane-1,1-dione under various storage conditions has been extensively studied. Recommended storage in cool, dry environments with protection from light ensures long-term viability of the material. These findings have practical implications for laboratory handling procedures and inventory management in research facilities.

Emerging applications in materials science have expanded the utility of 2171702-23-9 beyond pharmaceutical research. The compound's unique electronic properties and molecular geometry make it suitable for developing advanced functional materials with potential applications in organic electronics and sensor technologies. This interdisciplinary potential has attracted attention from both academic and industrial research teams.

Safety assessments of 3-amino-3-(1-hydroxycyclopentyl)-1lambda6-thiane-1,1-dione have confirmed its appropriate handling as a research chemical. Standard laboratory precautions including proper ventilation and personal protective equipment are recommended when working with this compound. Material safety data sheets provide comprehensive guidance on handling procedures and emergency measures.

The synthetic accessibility of CAS 2171702-23-9 has been improved through recent methodological advances in organic synthesis. Novel catalytic approaches and optimized reaction conditions have enhanced yield and purity while reducing production costs. These developments have made the compound more accessible to the broader research community while maintaining high quality standards.

Future research directions for 3-amino-3-(1-hydroxycyclopentyl)-1lambda6-thiane-1,1-dione include exploration of its potential as a chiral building block in asymmetric synthesis. The compound's stereochemical features offer opportunities for developing enantioselective synthetic routes, which could significantly expand its utility in pharmaceutical development. These investigations align with current industry priorities in chiral drug development.

Regulatory considerations for 2171702-23-9 continue to evolve as research applications develop. While currently classified as a research chemical, ongoing studies may influence future regulatory status. Researchers are advised to stay informed about applicable regulations in their jurisdiction when planning experiments involving this compound.

The intellectual property landscape surrounding 3-amino-3-(1-hydroxycyclopentyl)-1lambda6-thiane-1,1-dione reflects growing commercial interest. Recent patent filings demonstrate innovative applications of this compound in various therapeutic areas, suggesting potential for future commercialization. This trend underscores the importance of thorough patent searches when considering research or development projects involving this molecule.

Collaborative research initiatives have accelerated progress in understanding the full potential of CAS 2171702-23-9. Academic-industrial partnerships have been particularly fruitful in exploring novel applications and optimizing synthetic approaches. Such collaborations are expected to continue driving innovation with this versatile chemical building block.

In summary, 3-amino-3-(1-hydroxycyclopentyl)-1lambda6-thiane-1,1-dione represents a chemically intriguing and practically valuable compound with diverse research applications. Its unique structural features, combined with growing scientific interest, position it as an important tool in modern chemical research and drug discovery efforts.